Cas no 1823-37-6 (4'-Benzylphenyl Isocyanate)

4'-Benzylphenyl Isocyanate Properties

Names and Identifiers

• Benzene,1-isocyanato-4-(phenylmethyl)-
• 1-benzyl-4-isocyanato-benzene
• 4-benzylphenyl isocyanate
• 4-benzyl-phenyl isocyanate
• 4'-Benzylphenyl isocyanate
• 4-Benzyl-phenylisocyanat
• 4-isocyanato-4'-diphenylmethane
• 4-Isocyanatodiphenylmethan
• 4-isocyanatodiphenylmethane
• ACMC-20amoh
• CHEBI:55312
• diphenyl methane-4-isocyanate
• MMI
• SCHEMBL510929
• Isocyanic acid, alpha-phenyl-p-tolyl ester
• 1-benzyl-4-isocyanatobenzene
• DTXSID60171280
• 4-Benzylphenyl isocyanate, 97%
• J-011665
• 1823-37-6
• AKOS015889256
• Q27124220
• Epitope ID:120374
• diphenylmethane monoisocyanate
• alpha-Phenyl-p-tolyl isocyanate
• IDM
• 1-isocyanato-4-(phenylmethyl)benzene
• A800436
• 4,4'-isocyanatodiphenylmethane
• 4-BENZYLPHENYL ISOCYANATE 97
• NS00002306
• alpha-phenyl-p-tolyl ester
• DB-126842
• +Expand

• MDL： MFCD02683469
• InChIKey： AGAYZDNGCFSGLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO/c16-11-15-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
• SMILES： N(C1C=CC(CC2C=CC=CC=2)=CC=1)=C=O

Computed Properties

• Exact Mass: 209.08413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.084
• Heavy Atom Count: 16
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43
• Refractive Index: n20/D 1.589(lit.)
• Boiling Point: 300 °C(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.11 g/mL at 25 °C(lit.)